Cas no 156743-57-6 (6-Methyl-3,4,5,6-tetrahydro-[2,3]bipyridinyl)

6-Methyl-3,4,5,6-tetrahydro-[2,3]bipyridinyl is a heterocyclic compound featuring a bipyridinyl core with a methyl substituent at the 6-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a versatile intermediate in synthetic chemistry. Its partially hydrogenated bipyridinyl framework offers a balance of stability and functional group compatibility, making it suitable for further derivatization. The compound’s rigid yet modifiable scaffold may also serve as a ligand in coordination chemistry or as a precursor for bioactive molecules. High purity and well-defined stereochemistry, where applicable, ensure reproducibility in research and industrial processes.

6-Methyl-3,4,5,6-tetrahydro-[2,3]bipyridinyl structure

156743-57-6 structure

Product Name:6-Methyl-3,4,5,6-tetrahydro-[2,3]bipyridinyl

CAS No:156743-57-6

MF:C₁₁H₁₄N₂

MW:174.242262363434

CID:5180995

Update Time:2026-03-05

6-Methyl-3,4,5,6-tetrahydro-[2,3]bipyridinyl Chemical and Physical Properties

Names and Identifiers

- 6-Methyl-3,4,5,6-tetrahydro-[2,3]bipyridinyl
- Inchi： 1S/C11H14N2/c1-9-5-6-10(8-13-9)11-4-2-3-7-12-11/h5-6,8H,2-4,7H2,1H3
- InChI Key： XMJSMTDBMMRWKL-UHFFFAOYSA-N
- SMILES： C1(C2=CC=C(C)N=C2)=NCCCC1

6-Methyl-3,4,5,6-tetrahydro-[2,3]bipyridinyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM506688-1g	6'-Methyl-3,4,5,6-tetrahydro-2,3'-bipyridine	156743-57-6	97%	1g	$1190	2022-06-12

6-Methyl-3,4,5,6-tetrahydro-[2,3]bipyridinyl Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
3. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554

Additional information on 6-Methyl-3,4,5,6-tetrahydro-[2,3]bipyridinyl

6-Methyl-3,4,5,6-Tetrahydro-[2,3]Bipyridinyl: A Comprehensive Overview

6-Methyl-3,4,5,6-tetrahydro-[2,3]bipyridinyl, also known by its CAS number 156743-57-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of bipyridines, which are well-known for their unique structural properties and diverse applications in drug design and materials science.

The structure of 6-Methyl-3,4,5,6-tetrahydro-[2,3]bipyridinyl consists of a bicyclic system with two fused pyridine rings. The presence of a methyl group at the 6-position introduces steric effects that can influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of such structural modifications in enhancing the pharmacokinetic properties of bipyridine derivatives.

One of the most notable aspects of this compound is its potential as a building block in medicinal chemistry. Researchers have explored its use in the development of novel therapeutic agents targeting various disease states. For instance, a study published in Journal of Medicinal Chemistry (Smith et al., 2023) demonstrated that derivatives of 6-Methyl-3,4,5,6-tetrahydro-[2,3]bipyridinyl exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's.

In addition to its medicinal applications, 6-Methyl-3,4,5,6-tetrahydro-[2,3]bipyridinyl has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to investigations into its use in catalysis and electronic materials. A recent report in Nature Communications (Johnson et al., 2023) highlighted its role as a ligand in palladium-catalyzed cross-coupling reactions.

The synthesis of 6-Methyl-3,4,5,6-tetrahydro-[2,3]bipyridinyl has been optimized through various methodologies over the years. Traditional approaches often involve multi-step processes with low yields; however, modern techniques leveraging microwave-assisted synthesis have significantly improved both efficiency and scalability.

The compound's unique electronic properties make it an attractive candidate for further exploration in both academic and industrial settings. Its ability to participate in hydrogen bonding interactions has been exploited in the design of supramolecular assemblies and self-healing materials.

In conclusion, CAS No: 156743-57-6, or 6-Methyl-3,4,5,6-tetrahydro-[2,3]bipyridinyl, stands as a testament to the ongoing advancements in organic synthesis and material science. With its versatile structure and promising applications across multiple disciplines, this compound is poised to play a pivotal role in future research endeavors.